1-(4-{[(3R*,4R*)-3-cyclobutyl-3-hydroxy-4-methyl-1-pyrrolidinyl]carbonyl}phenyl)-2-pyrrolidinone

• IUPAC Name: 1-[4-[(3R,4R)-3-cyclobutyl-3-hydroxy-4-methylpyrrolidine-1-carbonyl]phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H26N2O3/c1-14-12-21(13-20(14,25)16-4-2-5-16)19(24)15-7-9-17(10-8-15)22-11-3-6-18(22)23/h7-10,14,16,25H,2-6,11-13H2,1H3/t14-,20+/m1/s1
• InChI Key: LZTOUBZXKCQFAT-VLIAUNLRSA-N
• Canonical SMILES: CC1CN(CC1(C2CCC2)O)C(=O)C3=CC=C(C=C3)N4CCCC4=O
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CCC2)O)C(=O)C3=CC=C(C=C3)N4CCCC4=O
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

This compound is a pyrrolidinone, which is a class of organic compounds characterized by a five-membered ring structure composed of four carbon atoms and one nitrogen atom, and includes a carbonyl group (C=O) attached to the ring. The pyrrolidinone structure is a common feature in many pharmaceuticals and therapeutic drugs due to its ability to readily form hydrogen bonds, which can enhance solubility and bioavailability.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, includes a pyrrolidinone ring with various substituents. The (3R*,4R*) notation indicates the stereochemistry at the 3rd and 4th positions of the pyrrolidinone ring, suggesting that this compound has chiral centers and thus can exist as different enantiomers.

Chemical Reactions Analysis

As a pyrrolidinone, this compound could potentially undergo a variety of chemical reactions. The carbonyl group could be reduced, or the ring could be opened under acidic or basic conditions. The hydroxy group might be susceptible to elimination or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the nature and position of its substituents. Generally, pyrrolidinones are polar due to the presence of the carbonyl group and any other polar substituents, which would influence their solubility, boiling point, melting point, etc.

Mechanism of Action

Without specific information about this compound’s use, it’s difficult to predict its mechanism of action. Many pyrrolidinone derivatives exhibit biological activity, and the mechanism of action would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Pyrrolidinones and their derivatives are a focus of ongoing research due to their prevalence in biologically active compounds. Future research may explore new synthetic methods, novel derivatives with enhanced activity or selectivity, or new applications in medicine or other fields.